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Compound of Interest

Compound Name: 3-Ethylhexan-2-one

Cat. No.: B13584170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of commercial suppliers for 3-Ethylhexan-2-
one (CAS No. 6137-05-9), along with essential technical data and generalized experimental

protocols for its handling and initial evaluation in a research and development setting.

Commercial Supplier Overview
The following table summarizes key quantitative data for 3-Ethylhexan-2-one from various

commercial suppliers. This information is crucial for procurement and initial experimental

design.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Grades

Minimum
Order
Quantity

Hebei

Nengqian

Chemical

Import and

Export Co.,

LTD

6137-05-9 C8H16O 128.21 99%

Industrial,

Food,

Pharmaceu

tical[1][2]

1

Kilogram[1]

[2]

SAGECHE

M LIMITED

(via

MOLBASE

)

6137-05-9 C8H16O 128.212 98%

Not

Specified[3

]

1 kg[3]

ChemScen

e

855919-

51-6 (for 3-

Ethyl-3-

methylhexa

n-2-one)

C9H18O 142.24 ≥98%

Not

Specified[4

]

Not

Specified

ChemicalB

ook
6137-05-9 C8H16O 128.21

Not

Specified

Not

Specified

Not

Specified

Note: ChemScene provides data for a structurally similar compound, 3-Ethyl-3-methylhexan-2-

one, which may be of interest for comparative studies.[4]

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of 3-Ethylhexan-2-one is

fundamental for its application in research.
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Property Value Source

IUPAC Name 3-ethylhexan-2-one PubChem[4][5]

Synonyms 3-ethyl-2-hexanone PubChem[4]

Boiling Point 157.5-158.5 °C (at 761 Torr) ChemicalBook[6]

Density 0.811±0.06 g/cm³ (Predicted) ChemicalBook[6]

Appearance

Described as a powder by one

supplier, though it is expected

to be a liquid at room

temperature based on its

boiling point.

Hebei Nengqian Chemical

Import and Export Co., LTD[1]

[2]

Generalized Experimental Protocols
While specific experimental protocols for 3-Ethylhexan-2-one are not readily available in the

public domain, the following sections provide detailed, best-practice methodologies for the safe

handling, quality assessment, and initial experimental use of a new chemical reagent like 3-
Ethylhexan-2-one.

Supplier Selection and Qualification Workflow
The selection of a reliable supplier is a critical first step to ensure the quality and consistency of

the chemical starting material. The following workflow outlines a systematic approach to

qualifying a new supplier.
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Supplier Selection and Qualification Workflow

Identify Potential Suppliers

Request Technical Data Sheets
(Purity, Impurity Profile, CoA)

Evaluate Supplier Reputation
and Certifications (e.g., ISO)

Request and Evaluate
Sample for In-House QC

Perform Analytical Testing
(e.g., GC-MS, NMR, FT-IR)

Compare Results with
Supplier's CoA

Decision: Qualify or
Disqualify Supplier

Qualified Supplier

Meets Specs

Disqualified Supplier

Does Not Meet Specs

Click to download full resolution via product page

Caption: A workflow for qualifying commercial suppliers of chemical reagents.

In-House Quality Control and Purity Verification
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Upon receipt of a new batch of 3-Ethylhexan-2-one, it is imperative to perform in-house quality

control to verify its identity and purity.

Objective: To confirm the identity and assess the purity of the received 3-Ethylhexan-2-one.

Materials:

Received 3-Ethylhexan-2-one sample

Appropriate deuterated solvent (e.g., CDCl₃) for NMR spectroscopy

High-purity solvent (e.g., dichloromethane or hexane) for GC-MS

Gas Chromatograph-Mass Spectrometer (GC-MS)

Nuclear Magnetic Resonance (NMR) Spectrometer

Fourier-Transform Infrared (FTIR) Spectrometer

Methodology:

Visual Inspection: Examine the sample for any visual inconsistencies such as discoloration

or the presence of particulate matter.

FTIR Spectroscopy:

Place a drop of the neat liquid sample on the ATR crystal of the FTIR spectrometer.

Acquire the infrared spectrum.

Identify characteristic peaks, particularly the strong carbonyl (C=O) stretch expected for a

ketone, typically around 1715 cm⁻¹.

NMR Spectroscopy:

Dissolve a small amount of the sample in a suitable deuterated solvent.

Acquire ¹H and ¹³C NMR spectra.
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Analyze the chemical shifts, integration, and coupling patterns to confirm the molecular

structure of 3-Ethylhexan-2-one.

GC-MS Analysis:

Prepare a dilute solution of the sample in a volatile organic solvent.

Inject the solution into the GC-MS system.

The gas chromatogram will indicate the purity by showing the relative area of the main

peak.

The mass spectrum of the main peak should correspond to the molecular weight of 3-
Ethylhexan-2-one (128.21 g/mol ) and exhibit a fragmentation pattern consistent with its

structure.

Safe Handling and Storage Protocol
Adherence to proper safety procedures is paramount when working with any chemical reagent.

Personal Protective Equipment (PPE):

Wear appropriate protective eyeglasses or chemical safety goggles.

Use chemical-resistant gloves.

Wear a lab coat.

Ensure adequate ventilation, such as working in a fume hood.

Handling:

Avoid contact with skin and eyes.

Do not ingest or inhale.

Keep away from heat, sparks, and open flames.

Handle in accordance with good industrial hygiene and safety practices.[3]
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Storage:

Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.[3]

Some suppliers recommend storage at 2-8°C.[1][2]

The following diagram illustrates a general workflow for the safe handling and initial

experimental use of a new chemical.
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Safe Handling and Initial Experimental Workflow

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Perform In-House QC
(as per protocol 3.2)

Conduct Small-Scale
Solubility and Stability Tests

Design and Execute
Initial Small-Scale Reaction

or Formulation Trial

Analyze Results and
Assess Feasibility

Proceed to Scale-Up
or Further Experiments

Positive Outcome

Re-evaluate or
Modify Experimental Design

Negative or
Unexpected Outcome

Click to download full resolution via product page
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Caption: A general workflow for the safe handling and initial experimental use of a new

chemical reagent.

Potential Applications
While detailed research on 3-Ethylhexan-2-one is limited, its structural motifs as a ketone

suggest potential applications in the following areas:

Flavor and Fragrance Industry: Ketones are often used as components in fragrance and

flavor formulations. The structure of 3-Ethylhexan-2-one may impart specific olfactory or

gustatory characteristics.

Organic Synthesis: It can serve as a building block or intermediate in the synthesis of more

complex organic molecules, potentially for pharmaceutical or materials science applications.

One supplier notes its application in the pharmaceutical industry and as a food additive.[1][2]

Further research is required to fully elucidate the specific applications and signaling pathways

in which 3-Ethylhexan-2-one may be involved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for 3-
Ethylhexan-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13584170#commercial-suppliers-of-3-ethylhexan-2-
one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b13584170#commercial-suppliers-of-3-ethylhexan-2-one
https://www.benchchem.com/product/b13584170#commercial-suppliers-of-3-ethylhexan-2-one
https://www.benchchem.com/product/b13584170#commercial-suppliers-of-3-ethylhexan-2-one
https://www.benchchem.com/product/b13584170#commercial-suppliers-of-3-ethylhexan-2-one
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13584170?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13584170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

